Cas no 1805687-04-0 (3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid)

3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid is a fluorinated aromatic compound featuring a propanoic acid moiety and a trifluoromethylthio substituent. Its unique structure, combining a methyl group at the ortho position with the electron-withdrawing trifluoromethylthio group, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethylthio group enhances lipophilicity and metabolic stability, while the carboxylic acid functionality allows for further derivatization. This compound is particularly useful in the development of bioactive molecules due to its potential to influence binding affinity and pharmacokinetic properties. Its high purity and well-defined structure ensure reproducibility in research and industrial applications.

3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid structure

1805687-04-0 structure

Product Name:3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid

CAS No:1805687-04-0

MF:C₁₁H₁₁F₃O₂S

MW:264.264052629471

CID:5005668

Update Time:2025-05-28

3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid
- Inchi： 1S/C11H11F3O2S/c1-7-2-4-9(17-11(12,13)14)6-8(7)3-5-10(15)16/h2,4,6H,3,5H2,1H3,(H,15,16)
- InChI Key： CCCFELFEANMSKM-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1C=CC(C)=C(C=1)CCC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 268
XLogP3: 3.8
Topological Polar Surface Area: 62.6

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010008573-250mg	3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid	1805687-04-0	97%	250mg	499.20 USD	2021-07-06
Alichem	A010008573-500mg	3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid	1805687-04-0	97%	500mg	798.70 USD	2021-07-06
Alichem	A010008573-1g	3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid	1805687-04-0	97%	1g	1,564.50 USD	2021-07-06